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Compound of Interest

Compound Name: Phenyl formate

Cat. No.: B155538

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides essential information on the safe handling, storage, and
disposal of phenyl formate. It is intended for laboratory personnel and professionals in the
field of drug development and scientific research who may work with this chemical. The
following sections detail the physical and chemical properties, toxicological data, hazard
identification, and comprehensive safety protocols.

Chemical and Physical Properties

Phenyl formate is a colorless to pale yellow liquid with a characteristic sweet, fruity odor.[1] It
is an ester formed from phenol and formic acid.[1] While it is almost insoluble in water, it is
soluble in alcohol and oils.[2][3]

Table 1: Physical and Chemical Properties of Phenyl Formate
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Property Value Source(s)
CAS Number 1864-94-4 [2][4]
Molecular Formula C7HeO2 [2][4]
Molecular Weight 122.12 g/mol [2][4]
Appearance Colorless to pale yellow liquid [1]

Odor Characteristic sweet, fruity [1]

Boiling Point 62 °C at 1 mmHg [2][5]
Density 1.120 g/mL at 20 °C [2][3]

Flash Point 71 °C (159.8 °F) - closed cup [6][7]

Solubility in Water

Immiscible

[2](3]

Solubility in Organic Solvents

Soluble in alcohol and oils

[2](3]

Hazard Identification and Classification

Phenyl formate is classified as a hazardous substance. It is harmful if swallowed, causes skin

and serious eye irritation, and may cause respiratory irritation.[4][8][9]

Table 2: GHS Hazard Classification

Hazard Class Category Hazard Statement

Acute toxicity, Oral 4 H302: Harmful if swallowed
Skin irritation 2 H315: Causes skin irritation
Eye iritation ) H319: Causes serious eye

irritation

Specific target organ toxicity —

single exposure

H335: May cause respiratory

irritation

Signal Word: Warning[4][8]
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Hazard Pictograms:
waalt text

Toxicological Information

The primary routes of exposure to phenyl formate are inhalation, ingestion, and skin or eye
contact.[10] Acute effects include irritation to the skin, eyes, and respiratory tract.[8][9]
Ingestion can be harmful.[4][8]

Table 3: Acute Toxicity Data

Test Route Species Value Source(s)
Not explicitly
found, but

LD50 Oral Rat 1330 mg/kg »
classified as
Acute Tox. 4

While specific quantitative data for skin and eye irritation were not found in the public domain,
the consistent classification as an irritant across multiple safety data sheets indicates a clear
hazard.[4][8][9]

Experimental Protocols

The following are representative experimental protocols for assessing the acute toxicity of a
substance like phenyl formate, based on OECD guidelines. These are not the results of
specific studies on phenyl formate but are illustrative of the methodologies that would be
employed.

Acute Oral Toxicity - Fixed Dose Procedure (Based on
OECD Guideline 420)

Objective: To determine the acute oral toxicity of a substance.

Principle: A stepwise procedure is used where the substance is administered orally to a group
of animals at one of a series of fixed dose levels. The initial dose is selected based on a
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sighting study. The outcome of the test is the identification of a dose that causes evident

toxicity but no mortality, and a dose that causes mortality.

Methodology:

Test Animals: Healthy, young adult rats (e.g., Sprague-Dawley strain), typically females, are
used. Animals are acclimatized to laboratory conditions for at least 5 days before the study.

Housing and Feeding: Animals are housed in appropriate cages with controlled temperature
(22 £ 3 °C), humidity (30-70%), and a 12-hour light/dark cycle. They have free access to
standard laboratory diet and drinking water. Food is withheld overnight before administration
of the test substance.

Dose Administration: The test substance is administered as a single dose by oral gavage.
The volume administered is based on the animal's body weight.

Sighting Study: A single animal is dosed at a starting dose (e.g., 300 mg/kg). If the animal
survives, a second animal is dosed at a higher fixed dose (e.g., 2000 mg/kg). If the first
animal dies, a second animal is dosed at a lower fixed dose (e.g., 50 mg/kg). This continues
until the dose causing evident toxicity or mortality is identified.

Main Study: Once the appropriate starting dose is determined, a group of five animals is
dosed at that level. Depending on the outcome (survival or mortality), further groups may be
dosed at higher or lower fixed doses.

Observations: Animals are observed for mortality, clinical signs of toxicity (e.g., changes in
skin, fur, eyes, and behavior), and body weight changes for at least 14 days.

Pathology: At the end of the observation period, all surviving animals are euthanized and a
gross necropsy is performed.

In Vitro Skin Irritation: Reconstructed Human Epidermis
Test Method (Based on OECD Guideline 439)

Objective: To identify substances that are irritant to the skin.
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Principle: The test substance is applied topically to a three-dimensional reconstructed human
epidermis (RhE) model. Cell viability is measured to assess the irritant potential.

Methodology:

 RhE Model: A commercially available, validated RhE model is used (e.g., EpiDerm™,
EpiSkin™).

o Test Substance Application: A small amount of the undiluted liquid phenyl formate is applied
directly to the surface of the RhE tissue.

o Exposure and Incubation: The tissues are exposed to the test substance for a defined period
(e.g., 60 minutes) at a controlled temperature and humidity (e.g., 37°C, 5% COz).

e Rinsing and Post-Incubation: After exposure, the tissues are thoroughly rinsed to remove the
test substance and then incubated in fresh medium for a post-exposure period (e.g., 42
hours).

 Viability Assessment: Cell viability is determined using a quantitative method, typically the
MTT assay. The amount of formazan produced is proportional to the number of viable cells.

o Data Analysis: The cell viability of the test substance-treated tissues is expressed as a
percentage of the negative control-treated tissues. A substance is identified as an irritant if
the mean tissue viability is reduced below a defined threshold (e.g., < 50%).

Acute Eye Irritation/Corrosion (Based on OECD
Guideline 405)

Objective: To determine the potential of a substance to cause eye irritation or corrosion.

Principle: A single dose of the substance is applied to the eye of an experimental animal. The
eye is then observed for a set period to evaluate the extent and reversibility of any ocular
lesions.

Methodology:

o Test Animals: Healthy, adult albino rabbits are typically used.

© 2025 BenchChem. All rights reserved. 5/12 Tech Support


https://www.benchchem.com/product/b155538?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b155538?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

o Dose Administration: A single dose of the test substance (e.g., 0.1 mL for liquids) is instilled
into the conjunctival sac of one eye of the animal. The other eye remains untreated and
serves as a control.

o Observation: The eyes are examined for ocular reactions at 1, 24, 48, and 72 hours after
application. Observations include the cornea (opacity), iris, and conjunctiva (redness,
swelling, discharge).

e Scoring: The severity of the ocular lesions is scored according to a standardized system.

o Reversibility: The reversibility of the observed lesions is assessed over a period of up to 21
days.

o Classification: The substance is classified as an irritant or corrosive based on the severity
and persistence of the ocular lesions.

Safe Handling and Storage
Personal Protective Equipment (PPE)

To minimize exposure, appropriate personal protective equipment must be worn when handling
phenyl formate.

Table 4: Recommended Personal Protective Equipment

PPE Type Specification

Eye/Face Protection Chemical safety goggles or a face shield.[11]

) ) Chemical-resistant gloves (e.qg., nitrile rubber),
Skin Protection
lab coat, and closed-toe shoes.[8][12]

Use in a well-ventilated area or under a
) ) chemical fume hood. If ventilation is inadequate,
Respiratory Protection ) ] ]
a NIOSH-approved respirator with an organic

vapor cartridge is recommended.[10]

Handling Procedures
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Work in a well-ventilated area, preferably in a chemical fume hood.[8][10]

Avoid contact with skin, eyes, and clothing.[8][12]

Avoid breathing vapors or mist.[8][12]

Keep away from heat, sparks, and open flames.[13]

Use non-sparking tools.[8]

Wash hands thoroughly after handling.[8]

Storage

» Store in a tightly closed container in a cool, dry, and well-ventilated place.[8][10]

o Keep away from incompatible materials such as strong oxidizing agents.[14]

Emergency Procedures
First-Aid Measures

Table 5: First-Aid Measures for Phenyl Formate Exposure
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Exposure Route First-Aid Procedure Source(s)

Move the person to fresh air. If
breathing is difficult, give

Inhalation oxygen. If not breathing, give [819]
artificial respiration. Seek

medical attention.

Immediately wash the affected
area with soap and plenty of
) water for at least 15 minutes.
Skin Contact ) [819]
Remove contaminated
clothing. Seek medical

attention if irritation persists.

Immediately rinse eyes with
plenty of water for at least 15
minutes, occasionally lifting the
upper and lower eyelids.
Eye Contact ] [819]
Remove contact lenses if
present and easy to do.
Continue rinsing. Seek

immediate medical attention.

Do NOT induce vomiting.

Rinse mouth with water. Never
Ingestion give anything by mouth to an [8]

unconscious person. Seek

immediate medical attention.

Accidental Release Measures

o Small Spills: Absorb with an inert material such as sand, earth, or vermiculite and place in a
suitable container for disposal.[13]

o Large Spills: Evacuate the area. Wear appropriate PPE. Contain the spill and prevent it from
entering drains or waterways.[13] Use non-sparking tools for cleanup.[8]

© 2025 BenchChem. All rights reserved. 8/12 Tech Support


https://en.wikipedia.org/wiki/OECD_Guidelines_for_the_Testing_of_Chemicals
https://fragrancematerialsafetyresource.elsevier.com/sites/default/files/104-62-1.pdf
https://en.wikipedia.org/wiki/OECD_Guidelines_for_the_Testing_of_Chemicals
https://fragrancematerialsafetyresource.elsevier.com/sites/default/files/104-62-1.pdf
https://en.wikipedia.org/wiki/OECD_Guidelines_for_the_Testing_of_Chemicals
https://fragrancematerialsafetyresource.elsevier.com/sites/default/files/104-62-1.pdf
https://en.wikipedia.org/wiki/OECD_Guidelines_for_the_Testing_of_Chemicals
https://download.basf.com/p1/000000000030274519_SDS_CPA_00/en_UN/Candit_30274519_SDS_CPA_00_en_3-0.pdf
https://download.basf.com/p1/000000000030274519_SDS_CPA_00/en_UN/Candit_30274519_SDS_CPA_00_en_3-0.pdf
https://en.wikipedia.org/wiki/OECD_Guidelines_for_the_Testing_of_Chemicals
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b155538?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[8]
o Unsuitable Extinguishing Media: Do not use a heavy water stream.

e Specific Hazards: Combustible liquid.[13] Hazardous decomposition products include carbon
oxides.[14]

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[8]

Disposal Considerations

Dispose of phenyl formate and any contaminated materials in accordance with all applicable
federal, state, and local environmental regulations.[14] Do not allow the chemical to enter
drains or waterways.[8] Contact a licensed professional waste disposal service.[14]

Logical Workflow for Safe Handling

The following diagram illustrates a logical workflow for the safe handling of phenyl formate

from acquisition to disposal.
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Caption: Logical workflow for the safe handling of phenyl formate.
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This guide is intended for informational purposes only and does not supersede any local, state,
or federal regulations, or institutional safety protocols. Always consult the most current Safety
Data Sheet (SDS) for phenyl formate before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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